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Compound of Interest

Compound Name: Trimethylsilyl acetate

Cat. No.: B1583800

CAS Number: 2754-27-0
Synonyms: Acetoxytrimethylsilane, Acetic Acid Trimethylsilyl Ester

This technical guide provides an in-depth overview of Trimethylsilyl acetate (TMSA), a
versatile organosilicon compound. It is intended for researchers, scientists, and professionals in
drug development and materials science. This document covers the chemical and physical
properties, safety information, key applications, and detailed experimental protocols.

Chemical and Physical Properties

Trimethylsilyl acetate is a colorless, volatile liquid with a characteristic mild, sweet odor.[1] It
is soluble in many common organic solvents but has limited solubility in water.[1] Upon contact
with water, it can hydrolyze to release acetic acid.[1]

Table 1: Physical and Chemical Properties of Trimethylsilyl Acetate
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Property Value References
Molecular Formula CsH1202Si [2][3]
Molecular Weight 132.23 g/mol [21[3]1[41[5]
Boiling Point 102 - 108 °C 2114116171
Melting Point -32°C [21[41[6]1[7]
Density 0.882 - 0.891 g/mL at 25 °C [2][4][6][8]
Refractive Index (n20/D) 1.388 9]

Flash Point 4-19°C [5161[71[9]

Vapor Pressure

35 mmHg at 30 °C

[5](6]

Safety and Handling

Trimethylsilyl acetate is a highly flammable liquid and vapor and should be handled with

appropriate safety precautions.[5][6] It is classified as a hazardous chemical and requires

storage in a cool, well-ventilated area away from sources of ignition.[6][7]

Table 2: GHS Hazard Information for Trimethylsilyl Acetate

Hazard Class Pictogram Signal Word Hazard Statement
H225: Highly

Flammable Liquids GHS02 Danger flammable liquid and
vapor[5]

) o ) H315: Causes skin

Skin Irritation GHSO07 Warning L

irritation[10]
o ] H319: Causes serious
Eye Irritation GHSO07 Warning

eye irritation[10]

Precautionary Statements: P210, P233, P240, P241, P242, P243, P280, P303+P361+P353,
P370+P378, P403+P235, P501.[5][7][10]

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.researchgate.net/profile/Barry-Arkles/publication/319433654_Techniques_for_Silylation/links/59a9bb1eaca272f8a14ff90a/Techniques-for-Silylation.pdf
https://www.researchgate.net/publication/233193498_Trimethylsilylation_of_Alcohols_and_Phenols_and_Direct_Acetylation_of_Silyl_Ethers_Catalyzed_by_FeClO436H2O
https://www.researchgate.net/profile/Barry-Arkles/publication/319433654_Techniques_for_Silylation/links/59a9bb1eaca272f8a14ff90a/Techniques-for-Silylation.pdf
https://www.researchgate.net/publication/233193498_Trimethylsilylation_of_Alcohols_and_Phenols_and_Direct_Acetylation_of_Silyl_Ethers_Catalyzed_by_FeClO436H2O
https://patents.google.com/patent/CN103755734A/en
https://orgosolver.com/reaction-library/alcohol-reaction-guides/alcohol-protection-using-tmscl
https://www.researchgate.net/profile/Barry-Arkles/publication/319433654_Techniques_for_Silylation/links/59a9bb1eaca272f8a14ff90a/Techniques-for-Silylation.pdf
https://patents.google.com/patent/CN103755734A/en
https://www.chemicalbook.com/synthesis/trimethylsilyl-trimethylsilyl-acetate.htm
http://orgsyn.org/demo.aspx?prep=V85P0209
https://www.researchgate.net/profile/Barry-Arkles/publication/319433654_Techniques_for_Silylation/links/59a9bb1eaca272f8a14ff90a/Techniques-for-Silylation.pdf
https://patents.google.com/patent/CN103755734A/en
https://www.chemicalbook.com/synthesis/trimethylsilyl-trimethylsilyl-acetate.htm
http://orgsyn.org/demo.aspx?prep=V85P0209
https://www.researchgate.net/profile/Barry-Arkles/publication/319433654_Techniques_for_Silylation/links/59a9bb1eaca272f8a14ff90a/Techniques-for-Silylation.pdf
https://patents.google.com/patent/CN103755734A/en
https://www.chemicalbook.com/synthesis/trimethylsilyl-trimethylsilyl-acetate.htm
https://technical.gelest.com/brochures/silicon-based-blocking-agents/general-silylation-procedures/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5372204/
https://orgosolver.com/reaction-library/alcohol-reaction-guides/alcohol-protection-using-tmscl
https://www.chemicalbook.com/synthesis/trimethylsilyl-trimethylsilyl-acetate.htm
http://orgsyn.org/demo.aspx?prep=V85P0209
https://pmc.ncbi.nlm.nih.gov/articles/PMC5372204/
https://orgosolver.com/reaction-library/alcohol-reaction-guides/alcohol-protection-using-tmscl
https://www.chemicalbook.com/synthesis/trimethylsilyl-trimethylsilyl-acetate.htm
https://www.benchchem.com/product/b1583800?utm_src=pdf-body
https://orgosolver.com/reaction-library/alcohol-reaction-guides/alcohol-protection-using-tmscl
https://www.chemicalbook.com/synthesis/trimethylsilyl-trimethylsilyl-acetate.htm
https://www.chemicalbook.com/synthesis/trimethylsilyl-trimethylsilyl-acetate.htm
http://orgsyn.org/demo.aspx?prep=V85P0209
https://www.benchchem.com/product/b1583800?utm_src=pdf-body
https://orgosolver.com/reaction-library/alcohol-reaction-guides/alcohol-protection-using-tmscl
http://weber.hu/Downloads/SPE/Brochures/Derivatization/Derivatization_Methods_in_GC_and_GCMS.pdf
http://weber.hu/Downloads/SPE/Brochures/Derivatization/Derivatization_Methods_in_GC_and_GCMS.pdf
https://orgosolver.com/reaction-library/alcohol-reaction-guides/alcohol-protection-using-tmscl
http://orgsyn.org/demo.aspx?prep=V85P0209
http://weber.hu/Downloads/SPE/Brochures/Derivatization/Derivatization_Methods_in_GC_and_GCMS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications

Trimethylsilyl acetate is a valuable reagent with a range of applications in organic synthesis
and analytical chemistry.

o Silylating Agent: Its primary use is as a silylating agent to protect hydroxyl groups in alcohols
and carboxylic acids during multi-step organic syntheses.[2][11][12] The resulting
trimethylsilyl ethers or esters are generally stable to a variety of reaction conditions and can
be easily deprotected.[11]

» Derivatizing Agent for Gas Chromatography (GC): TMSA is employed to derivatize polar
compounds, such as alcohols and carboxylic acids, to increase their volatility and thermal
stability, making them more amenable to analysis by gas chromatography.[1][2]

e Precursor in Materials Science: It serves as a precursor in the production of silicone
polymers, resins, and coatings, contributing to materials with enhanced thermal stability,
flexibility, and water repellency.[2][11]

¢ Reagent in Chemical Synthesis: It can also act as a mild acetylating agent under specific
catalytic conditions.[13]

Experimental Protocols

The following are representative experimental protocols for the synthesis and application of
Trimethylsilyl acetate.

Synthesis of Trimethylsilyl Acetate

This protocol is based on a patented synthesis method.

Reaction: (CH3)sSiCl + CHsCOONa - (CHs)3SiOC(O)CHs + NaCl
Materials:

o Trimethylchlorosilane (1 part by mass)

e Sodium acetate (0.63-0.84 parts by mass)
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e Solvent (e.g., Dichloromethane, 0.5-5 parts by mass)
e Phase transfer catalyst (e.g., Tetrabutylammonium bromide, 0.0001-0.005 parts by mass)
Procedure:

o To areaction kettle, add sodium acetate, the solvent, and the phase transfer catalyst. Stir the
mixture at 20-30 °C until uniform.

o Dropwise, add trimethylchlorosilane to the reaction mixture at a rate of 1-2 g/min .

 After the addition is complete, continue to stir the reaction mixture for 2-4 hours at a
temperature between 10-60 °C.

« Filter the resulting mixture to separate the liquid product from the solid by-products.

« Distill the filtrate, collecting the fraction that boils at 106-108 °C to obtain the final
Trimethylsilyl acetate product.[4]

Protection of an Alcohol using Trimethylsilyl Acetate

This protocol describes a general procedure for the silylation of a primary alcohol.
Reaction: R-OH + (CH3)3SIOC(O)CHs =& R-OSi(CHs)s + CHsCOOH

Materials:

Alcohol (1 equivalent)

Trimethylsilyl acetate (1.2 equivalents)

Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

Mild base (e.qg., Triethylamine or Pyridine, catalytic amount, optional)
Procedure:

 Dissolve the alcohol in the anhydrous solvent in a flame-dried flask under an inert
atmosphere (e.g., nitrogen or argon).
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» Add Trimethylsilyl acetate to the solution.

« If the reaction is slow, a catalytic amount of a mild base can be added to facilitate the
reaction.

« Stir the reaction mixture at room temperature and monitor the progress by thin-layer
chromatography (TLC) or gas chromatography (GC).

e Once the reaction is complete, the reaction mixture can often be used directly in the next
step, or the solvent can be removed under reduced pressure.

o If purification is necessary, an aqueous workup can be performed, followed by extraction with
an organic solvent, drying, and solvent evaporation. Further purification can be achieved by
distillation or column chromatography.

Derivatization of a Carboxylic Acid for GC Analysis

This protocol outlines a general procedure for preparing a trimethylsilyl ester for GC analysis.
Materials:

o Carboxylic acid sample (approximately 1 mg)

o Trimethylsilyl acetate (100 pL)

e Anhydrous solvent (e.g., Pyridine or Acetonitrile, 100 L)

Procedure:

Place the carboxylic acid sample in a small glass vial.

Add the anhydrous solvent to dissolve the sample.

Add Trimethylsilyl acetate to the vial.

Seal the vial and heat at 60-80 °C for 15-30 minutes to ensure complete derivatization.

Cool the vial to room temperature.
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¢ An aliquot of the resulting solution can be directly injected into the gas chromatograph.

Visualizations

The following diagrams illustrate key workflows and reaction pathways involving Trimethylsilyl

acetate.

Distillation Product:
(106-108 °C) Trimethylsilyl Acetate
Filtrate
Solid
\_» Byproduct:

Mixing in Solvent
with Phase Transfer Catalyst
(20-30 °C)

Reactants:
Trimethylchlorosilane
Sodium Acetate

Reaction
(10-60 °C, 2-4 hours)

Click to download full resolution via product page

Synthesis Workflow for Trimethylsilyl Acetate
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Logical Workflow for Alcohol Protection in Organic Synthesis

Derivatization: Detection

(e.g., FID, MS)

Sample Preparation:
Dissolve analyte in solvent

Add Trimethylsilyl Acetate GC Injection Separation in GC Column
Heat (60-80 °C)

Data Analysis
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Experimental Workflow for GC Analysis using Trimethylsilyl Acetate Derivatization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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